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Compound of Interest

Compound Name: Ceftriaxone sodium salt

Cat. No.: B15604589

Ceftriaxone Sodium Salt: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical structure,
physicochemical properties, and mechanism of action of ceftriaxone sodium salt. It includes
structured data presentation, detailed experimental protocols, and visualizations to support
research and development activities.

Chemical Structure and Identity

Ceftriaxone sodium is a third-generation cephalosporin antibiotic. Its chemical structure is
characterized by a beta-lactam ring fused to a dihydrothiazine ring, with several complex side
chains that contribute to its broad-spectrum antibacterial activity and pharmacokinetic profile.

Caption: 2D Chemical Structure of Ceftriaxone Sodium Salt.

IUPAC Name: sodium (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-
methoxyiminoacetyllamino]-3-[(2-methyl-5,6-dioxo-1H-1,2,4-triazin-3-yl)sulfanylmethyl]-8-oxo-
5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate[1]

Physicochemical Properties
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The physicochemical properties of ceftriaxone sodium salt are critical for its formulation,
stability, and pharmacokinetic behavior. A summary of these properties is presented in the table

below.
Property Value Reference
Molecular Formula Ci1sH16NsNa207Ss (anhydrous)  [2]
CisH16NsNa207S3-3.5H20
. [31[4]
(hemiheptahydrate)
Molecular Weight 598.56 g/mol (anhydrous) [2]
661.59 g/mol
. [31[4]
(hemiheptahydrate)

White to yellowish-orange
Appearance ) [4]
crystalline powder

Solubility Readily soluble in water [4]

Sparingly soluble in methanol [4]

Very slightly soluble in ethanol [4]

~10 mg/mL in PBS (pH 7.2)

100 mg/mL in DMSO [5]
~3 (COOH), 3.2 (NHs%), 4.1
pKa : [6]
(enolic OH)
pH (1% aqueous solution) Approximately 6.7 [4]
Melting Point 236 °C [6]

UV Absorption Maximum _ _
241 nm in agueous medium
(Amax)

Mechanism of Action
Antibacterial Activity
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Ceftriaxone exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall.[2]
This process is initiated by the binding of the [3-lactam moiety of ceftriaxone to penicillin-binding
proteins (PBPs), which are essential enzymes involved in the final steps of peptidoglycan
synthesis. The inactivation of these proteins leads to a compromised cell wall, ultimately
resulting in cell lysis and bacterial death.[2]

Neuroprotective Effects: EAAT2 Upregulation

Beyond its antimicrobial properties, ceftriaxone has been shown to exhibit neuroprotective
effects through the upregulation of the excitatory amino acid transporter 2 (EAAT2).[6] This
transporter is crucial for clearing glutamate from the synaptic cleft, and its dysfunction is
implicated in several neurodegenerative diseases. Ceftriaxone stimulates the transcription of
the EAAT2 gene by activating the nuclear factor-kB (NF-kB) signaling pathway.[1][6][7]

Nuclear Translocation of p65 Binding to EAAT2 Promoter Upregulation of EAAT2 Protein Enhanced Glutamate Uptake Neuroprotection

Click to download full resolution via product page

Caption: Ceftriaxone-induced EAAT2 Upregulation Pathway.

Experimental Protocols

Determination of Purity by High-Performance Liquid
Chromatography (HPLC)

A stability-indicating HPLC method is crucial for the quality control of ceftriaxone sodium. The
following protocol is a representative example.

 Instrumentation: A standard HPLC system equipped with a UV detector.
e Column: Zorbax SB C18 (150 x 4.6 mm, 5 um) or equivalent.[3]

» Mobile Phase: A mixture of purified water (acidified with 0.2% orthophosphoric acid) and
ethanol (87:13, v/v).[8]

e Flow Rate: 0.9 mL/min.[8]
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Column Temperature: 25°C.[8]
Detection Wavelength: 260 nm.[8]

Sample Preparation: Accurately weigh and dissolve the ceftriaxone sodium sample in the
mobile phase to achieve a known concentration (e.g., within the linear range of 20-120

ug/mL).[8]

Procedure: Inject the sample solution into the chromatograph and record the peak area.
Purity is determined by comparing the peak area of the main peak to the total area of all
peaks.
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Caption: HPLC Workflow for Purity Determination.

Stability-Indicating Assay
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Forced degradation studies are essential to establish the stability-indicating nature of an
analytical method.

e Acid Hydrolysis: Expose the drug solution to an acidic medium (e.g., 0.1 N HCI) at an
elevated temperature.

» Alkaline Hydrolysis: Expose the drug solution to a basic medium (e.g., 0.1 N NaOH) at room
temperature. Ceftriaxone is reported to be relatively stable under alkaline conditions.[3][9]

» Oxidative Degradation: Treat the drug solution with an oxidizing agent (e.g., 3% H203).
Significant degradation is expected.[3][9]

e Thermal Degradation: Expose the solid drug or its solution to dry heat.
» Photolytic Degradation: Expose the drug solution to UV light.

e Analysis: Analyze the stressed samples using the validated HPLC method to separate the
intact drug from its degradation products.

Stability Profile

The stability of ceftriaxone sodium is influenced by several factors, including pH, temperature,
and the presence of other substances.

e pH Stability: Ceftriaxone is most stable in acidic conditions, with maximal stability observed
at a pH of around 6.0.[10] It is less stable in basic solutions.

o Temperature Stability: Solutions of ceftriaxone sodium are more stable at lower
temperatures. For instance, a solution in sterile water or 5% dextrose is stable for up to 3
days at 25°C and for 10 days at 4°C.[10] At -20°C, the concentration of ceftriaxone in
reconstituted solutions remains above 90% for an extended period.

o Reconstitution and Diluents: The type of diluent used for reconstitution can affect stability.
Solutions in dextrose (pH ~6) and sterile water for injection (pH ~6.5) are generally more
stable than those in 0.9% NaCl (pH ~7.5) or lidocaine (pH ~8-8.5).[10]

Conclusion
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This technical guide provides a comprehensive overview of the chemical and physical
properties of ceftriaxone sodium salt, its mechanisms of action, and key experimental
protocols for its analysis. The provided data and visualizations are intended to serve as a
valuable resource for researchers and professionals in the field of drug development and
pharmaceutical sciences. The stability profile highlights the importance of controlled storage
conditions to maintain the integrity and efficacy of this widely used antibiotic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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